Cas no 145980-95-6 (5-nitro-2-(pentylamino)Benzonitrile)
145980-95-6 structure
Product Name:5-nitro-2-(pentylamino)Benzonitrile
CAS No:145980-95-6
MF:C12H15N3O2
MW:233.266402482986
MDL:MFCD09455389
CID:2107883
PubChem ID:17221327
Update Time:2025-04-21
5-nitro-2-(pentylamino)Benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-nitro-2-(pentylamino)Benzonitrile
- LS-01792
- DA-10167
- STK501342
- SB80610
- AKOS015941630
- Benzonitrile, 5-nitro-2-(pentylamino)-
- AKOS000321427
- 145980-95-6
- ALBB-004873
- SCHEMBL9373869
-
- MDL: MFCD09455389
- Inchi: 1S/C12H15N3O2/c1-2-3-4-7-14-12-6-5-11(15(16)17)8-10(12)9-13/h5-6,8,14H,2-4,7H2,1H3
- InChI Key: OFRVLJVTLVIBLX-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=C(C#N)C=1)NCCCCC)=O
Computed Properties
- Exact Mass: 233.116426730Da
- Monoisotopic Mass: 233.116426730Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 81.6Ų
5-nitro-2-(pentylamino)Benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N233290-250mg |
5-Nitro-2-(pentylamino)benzonitrile |
145980-95-6 | 250mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N233290-500mg |
5-Nitro-2-(pentylamino)benzonitrile |
145980-95-6 | 500mg |
$ 300.00 | 2022-06-03 | ||
| TRC | N233290-1000mg |
5-Nitro-2-(pentylamino)benzonitrile |
145980-95-6 | 1g |
$ 480.00 | 2022-06-03 | ||
| A2B Chem LLC | AI36331-500mg |
5-Nitro-2-(pentylamino)benzonitrile |
145980-95-6 | >95% | 500mg |
$412.00 | 2024-04-20 | |
| A2B Chem LLC | AI36331-1g |
5-Nitro-2-(pentylamino)benzonitrile |
145980-95-6 | >95% | 1g |
$439.00 | 2024-04-20 | |
| Ambeed | A698498-1g |
5-Nitro-2-(pentylamino)benzonitrile |
145980-95-6 | 97% | 1g |
$178.0 | 2024-04-23 | |
| Crysdot LLC | CD12140932-5g |
5-Nitro-2-(pentylamino)benzonitrile |
145980-95-6 | 97% | 5g |
$527 | 2024-07-23 |
5-nitro-2-(pentylamino)Benzonitrile Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
145980-95-6 (5-nitro-2-(pentylamino)Benzonitrile) Related Products
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- 821776-90-3(Benzonitrile, 5-(dibutylamino)-2-nitro-)
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